Cas no 1087659-16-2 (4-Iodo-5-methoxy-N-phenylnicotinamide)

• Product Name: 4-Iodo-5-methoxy-N-phenylnicotinamide
• CAS No: 1087659-16-2
• MF: C₁₃H₁₁IN₂O₂
• MW: 354.143115282059
• CID: 1074626
• PubChem ID: 329770973
• Update Time: 2025-10-25

4-Iodo-5-methoxy-N-phenylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methoxy-N-phenylnicotinamide
• 4-iodo-5-methoxy-N-phenylpyridine-3-carboxamide
• DB-059785
• 1087659-16-2
• DTXSID20670128
• 4-Iodo-5-methoxy-N-phenylnicotinamide, AldrichCPR
• MFCD11857617
• CS-0440591
• AKOS015853973

• MDL： MFCD11857617
• Inchi： 1S/C13H11IN2O2/c1-18-11-8-15-7-10(12(11)14)13(17)16-9-5-3-2-4-6-9/h2-8H,1H3,(H,16,17)
• InChI Key： ZNJHYEHUEGDJGA-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(NC1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 353.98700
• Monoisotopic Mass: 353.98653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 3.02010

4-Iodo-5-methoxy-N-phenylnicotinamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Iodo-5-methoxy-N-phenylnicotinamide

4-Iodo-5-methoxy-N-phenylnicotinamide: A Comprehensive Overview

The compound with CAS No. 1087659-16-2, known as 4-Iodo-5-methoxy-N-phenylnicotinamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, and it features a unique combination of functional groups that contribute to its diverse chemical properties and potential applications.

Nicotinamides are well-known for their role in various biochemical processes, particularly as precursors to NAD+ (nicotinamide adenine dinucleotide), a crucial coenzyme in cellular metabolism. The addition of substituents such as the iodo group at position 4 and the methoxy group at position 5 in this compound introduces intriguing electronic and steric effects, which can significantly influence its reactivity and biological activity. The phenyl group attached to the nitrogen atom further enhances the molecule's aromatic character and potential for interactions in biological systems.

Recent studies have explored the synthesis of 4-Iodo-5-methoxy-N-phenylnicotinamide through various routes, including multi-step organic synthesis and microwave-assisted reactions. These methods have allowed researchers to optimize the yield and purity of the compound, making it more accessible for further investigations. The synthesis typically involves the substitution of functional groups on a nicotinamide scaffold, followed by careful purification steps to isolate the desired product.

The chemical structure of this compound is characterized by a pyridine ring with substituents at positions 4, 5, and N. The iodo group at position 4 imparts halogen-related properties, such as increased reactivity in certain reactions, while the methoxy group at position 5 introduces electron-donating effects that can modulate the molecule's electronic environment. The phenyl group at position N adds aromaticity and potentially enhances the compound's ability to participate in π-π interactions, which are critical in many biochemical contexts.

In terms of applications, 4-Iodo-5-methoxy-N-phenylnicotinamide has shown promise in several areas. For instance, its role as a precursor in drug development has been explored due to its ability to undergo various transformations that can lead to bioactive molecules. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel semiconductors or optoelectronic devices.

Recent research has also focused on understanding the biological activity of this compound. Studies have indicated that it may exhibit anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its ability to interact with specific proteins or enzymes suggests potential applications in targeted drug delivery systems or as a component in diagnostic tools.

The synthesis and characterization of 4-Iodo-5-methoxy-N-phenylnicotinamide have been documented using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the identity and purity of the compound.

In conclusion, CAS No. 1087659-16-2 represents a valuable addition to the library of nicotinamide derivatives with unique structural features and diverse applications. Its synthesis, properties, and potential uses continue to be explored by researchers worldwide, underscoring its importance in both academic and industrial settings.